N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide

• IUPAC Name: N-[(5-chloropyridin-2-yl)carbamothioyl]acetamide
• InChI: InChI=1S/C8H8ClN3OS/c1-5(13)11-8(14)12-7-3-2-6(9)4-10-7/h2-4H,1H3,(H2,10,11,12,13,14)
• InChI Key: IUMFXGXTPYONHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=S)NC1=NC=C(C=C1)Cl
• Molecular Formula: C8H8ClN3OS
• Molecular Weight: 229.69 g/mol

Description

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide, also known as CPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPAA is a thioamide derivative and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that break down the neurotransmitter acetylcholine. By inhibiting these enzymes, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide can increase the levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects:
N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-tumor properties, which may make it a potential candidate for the treatment of various diseases. N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has also been found to have antimicrobial properties, which may make it useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be obtained in high purity. N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has also been extensively studied, and its biological activities are well documented. However, there are also some limitations to the use of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide in lab experiments. It has been found to be toxic to certain cell lines at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide. One area of research could focus on the development of new synthetic methods for N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide that are more efficient and environmentally friendly. Another area of research could focus on the identification of new biological activities of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide and the development of new applications for the compound. Additionally, further studies could be conducted to investigate the mechanism of action of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide and its potential use in the treatment of various diseases.

Synthesis Methods

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide can be synthesized by reacting 5-chloro-2-pyridinecarboxylic acid with thioacetamide in the presence of a suitable catalyst. The reaction yields N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide as a white crystalline solid with a melting point of 173-175°C. The purity of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide can be determined by using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties. N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}acetamide has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system.